Cas no 2138574-44-2 (2-nitro-N-(1,2,3,4-tetrahydroquinolin-3-yl)benzene-1-sulfonamide)

• Product Name: 2-nitro-N-(1,2,3,4-tetrahydroquinolin-3-yl)benzene-1-sulfonamide
• CAS No: 2138574-44-2
• MF: C₁₅H₁₅N₃O₄S
• MW: 333.362302064896
• CID: 6394837
• PubChem ID: 165947461
• Update Time: 2025-05-22

2-nitro-N-(1,2,3,4-tetrahydroquinolin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138574-44-2
• 2-nitro-N-(1,2,3,4-tetrahydroquinolin-3-yl)benzene-1-sulfonamide
• EN300-1169323

• Inchi： 1S/C15H15N3O4S/c19-18(20)14-7-3-4-8-15(14)23(21,22)17-12-9-11-5-1-2-6-13(11)16-10-12/h1-8,12,16-17H,9-10H2
• InChI Key： GOBGTIKHVJUQRX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1CNC2C=CC=CC=2C1)(=O)=O

Computed Properties

• Exact Mass: 333.07832714g/mol
• Monoisotopic Mass: 333.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 112Ų

Additional information on 2-nitro-N-(1,2,3,4-tetrahydroquinolin-3-yl)benzene-1-sulfonamide

Compound CAS No. 2138574-44-2: 2-nitro-N-(1,2,3,4-tetrahydroquinolin-3-yl)benzene-1-sulfonamide

The compound with CAS number 2138574-44-2, known as 2-nitro-N-(1,2,3,4-tetrahydroquinolin-3-yl)benzene-1-sulfonamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides and incorporates a nitro group and a tetrahydroquinoline moiety, which contribute to its unique chemical properties.

Recent studies have highlighted the importance of sulfonamides in drug discovery and development. The presence of the nitro group in this compound suggests potential applications in areas such as anti-inflammatory agents or as intermediates in the synthesis of more complex molecules. The tetrahydroquinoline ring system is known for its versatility in medicinal chemistry, often serving as a scaffold for bioactive compounds.

One of the most promising aspects of this compound is its ability to act as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics and antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of bacterial pathogens.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in materials science. The sulfonamide group is known to enhance the stability and solubility of materials, making it a valuable component in the development of advanced polymers and coatings.

The synthesis of 2-nitro-N-(1,2,3,4-tetrahydroquinolin-3-yl)benzene-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and environmentally friendly production methods for this compound.

From an environmental perspective, understanding the degradation pathways and toxicity profile of this compound is crucial. Studies have shown that under certain conditions, this compound can undergo rapid hydrolysis, reducing its persistence in the environment. However, further research is needed to fully assess its environmental impact.

In conclusion, the compound CAS No. 2138574-44-2, or 2-nitro-N-(1,2,3,4-tetrahydroquinolin-3-yl)benzene-1-sulfonamide, represents a valuable addition to the arsenal of chemical compounds with diverse applications. Its unique structure and properties make it a subject of ongoing research across multiple disciplines.